Cas no 2648927-90-4 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid)

(2S)-2-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly used in peptide synthesis. The Fmoc group provides selective protection for the amine functionality, enabling controlled deprotection under mild basic conditions while maintaining acid-labile side-chain protections. The compound’s stereochemistry (2S configuration) ensures chiral integrity in peptide assembly, while the 2-methylbutanamidohexanoic acid backbone contributes to structural diversity. Its compatibility with solid-phase peptide synthesis (SPPS) makes it valuable for constructing complex peptides with high purity and yield. The product is suitable for research applications requiring precise amino acid incorporation, particularly in medicinal chemistry and bioconjugation studies.
(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid structure
2648927-90-4 structure
Product Name:(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid
CAS No:2648927-90-4
MF:C26H32N2O5
MW:452.542687416077
CID:6430146
PubChem ID:165807797
Update Time:2025-11-01

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid
    • EN300-1505345
    • (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]hexanoic acid
    • 2648927-90-4
    • Inchi: 1S/C26H32N2O5/c1-4-5-14-23(25(30)31)28-24(29)16(2)17(3)27-26(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,16-17,22-23H,4-5,14-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17?,23-/m0/s1
    • InChI Key: HPMOYKXNGAWPQK-OCJFHSIUSA-N
    • SMILES: O(C(NC(C)C(C)C(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 105Ų

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid Pricemore >>

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Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid

Comprehensive Overview of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid (CAS No. 2648927-90-4)

The compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid (CAS No. 2648927-90-4) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in drug discovery and biomaterial development, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions about (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid revolves around its synthetic applications. The Fmoc group in this compound is pivotal for temporary amine protection, enabling controlled peptide chain elongation. This functionality is particularly valuable in automated peptide synthesizers, which are gaining traction in high-throughput screening (HTS) platforms. The demand for such compounds has surged with advancements in AI-driven drug design, where molecular docking and virtual screening require high-purity building blocks.

Another hot topic tied to CAS No. 2648927-90-4 is its solubility and stability under various conditions. Researchers often inquire about optimal storage protocols and compatible solvents, as these factors directly impact yield efficiency in peptide coupling reactions. Recent studies highlight its compatibility with green chemistry principles, as it can be used in water-organic solvent mixtures, reducing environmental footprint—a key concern in modern sustainable chemistry.

The chiral center in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid also attracts attention in stereoselective synthesis. With the growing focus on enantiopure drugs, this compound serves as a model for asymmetric catalysis studies. Its methylbutanamidohexanoic acid backbone is structurally analogous to bioactive motifs found in natural products, making it relevant for nutraceutical and cosmeceutical applications.

From an SEO perspective, this content targets high-traffic keywords like “Fmoc-protected amino acids”, “peptide synthesis reagents”, and “CAS 2648927-90-4 uses”. By addressing common queries such as “how to purify (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid” or “alternative protecting groups for peptide synthesis”, this article enhances its search engine visibility while maintaining technical rigor.

In summary, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidohexanoic acid (CAS No. 2648927-90-4) is a versatile tool bridging academic research and industrial applications. Its relevance in next-generation therapeutics and alignment with sustainability goals ensure its continued prominence in scientific discourse.

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